Cas no 409060-44-2 (BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO-)

• Product Name: BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO-
• CAS No: 409060-44-2
• MF: C₈H₅FO
• MW: 136.123105764389
• CID: 3398109
• PubChem ID: 10975535
• Update Time: 2025-05-26

BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO- Chemical and Physical Properties

Names and Identifiers

• BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO-
• 4-fluorobicyclo[4.2.0]octa-1(6),2,4-trien-7-one
• 4-Fluoro-bicyclo[4.2.0]octa-1,3,5-trien-7-one
• 5-Fluorobenzocyclobutene-1(2H)-one
• 4-fluorobicyclo[4.2.0]octa-1,3,5-trien-7-one
• 409060-44-2
• 4-FLUORO-BENZOCYCLOBUTAN-2-ONE
• AT46223
• EN300-644667
• 818-678-9
• 4-Fluorobicyclo(4.2.0)octa-1(6),2,4-trien-7-one
• JRA06044

• Inchi： 1S/C8H5FO/c9-6-2-1-5-3-8(10)7(5)4-6/h1-2,4H,3H2
• InChI Key： PILRCBSBYLVNMJ-UHFFFAOYSA-N
• SMILES： C12=C(C(=O)C1)C=C(F)C=C2

Computed Properties

• Exact Mass: 136.032442941Da
• Monoisotopic Mass: 136.032442941Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Additional information on BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO-

Recent Advances in the Study of BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO- (CAS: 409060-44-2)

The compound BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO- (CAS: 409060-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique fluorinated moiety, presents a promising scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthetic accessibility, biological activity, and potential applications in drug discovery.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of complex bioactive molecules. Researchers have demonstrated that the fluorinated bicyclic core can serve as a critical building block for the construction of pharmacophores with enhanced binding affinity and metabolic stability. Computational modeling and X-ray crystallography studies have provided insights into the conformational preferences of this scaffold, which are crucial for rational drug design.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers explored the antimicrobial properties of derivatives based on BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO-. The study revealed that certain modifications to the bicyclic framework resulted in compounds with potent activity against multidrug-resistant bacterial strains. These findings highlight the potential of this scaffold in addressing the growing challenge of antibiotic resistance.

Another area of interest is the application of this compound in oncology research. Preliminary in vitro studies have shown that fluorinated bicyclic derivatives exhibit selective cytotoxicity against cancer cell lines, particularly those with upregulated oxidative stress pathways. Mechanistic studies suggest that these compounds may act as pro-oxidants, inducing apoptosis in malignant cells while sparing normal tissues. Further investigations are underway to optimize the pharmacokinetic properties of these candidates.

The synthetic routes to access BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO- have also been refined in recent years. Novel catalytic methods, including photoredox catalysis and transition metal-mediated cyclizations, have improved the efficiency and scalability of its production. These advancements are critical for enabling large-scale studies and eventual clinical translation of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the development of BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO--based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this intriguing chemical entity.

In conclusion, the recent research on BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-ONE, 4-FLUORO- (CAS: 409060-44-2) underscores its significance as a multifunctional scaffold in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable target for further investigation. As synthetic methodologies continue to evolve and biological studies deepen, this compound is poised to play a pivotal role in the development of next-generation therapeutics for a range of diseases.